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Taipei, Taiwan — October 29, 2025 — A comprehensive review of studies focusing on the
Taiwanese population reveals significant ethnic disparities in risk factors for hepatocellular
carcinoma (HCC), the most common type of liver cancer. This analysis, compiling data from
various Taiwanese health cohorts, highlights distinct differences in viral, metabolic, and
lifestyle-related risk profiles between the majority Han Chinese population and various
indigenous groups. These findings underscore the need for ethnically-tailored strategies for
HCC prevention and screening.

This comparison guide synthesizes the available data to provide researchers, scientists, and
drug development professionals with a clear overview of these ethnic variations in HCC risk.
The primary ethnic groups discussed include the Han Chinese (with subgroups such as Minnan
and Hakka) and the indigenous populations of Taiwan.

Key Comparative Findings on HCC Risk Factors

The prevalence and impact of major HCC risk factors show considerable variation across
different ethnic groups in Taiwan. The following tables summarize the quantitative data from
multiple studies, offering a side-by-side comparison.
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Table 1: Prevalence of Viral Hepatitis B and C in

it : hnic C

Stud
] HBYV Infection HBYV Carrier HCV Infection J .
Ethnic Group Population/Not
Rate Rate Rate
es
Han Chinese
Higher proportion
of Minnan
] population
Minnan 15.1% ]
correlated with
higher HCC
incidence[1]
Hakka 11.4% - - [1]
Mainlander 6.6% - - [1]
Indigenous
Atayal 92.3% 20.8% - [2]
Ami 49.1% 5.3% - 2]
Geographic
General Higher in some factors noted as
Indigenous villages important for

HCYV infection[2]

Table 2: Comparison of Metabolic and Lifestyle Risk
Factors between Han Chinese and Indigenous
Taiwanese
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Risk Factor Han Chinese Indigenous (Tsou) Notes

Indigenous Tsou have

a 2.62 times higher
Metabolic Syndrome 29.1% 54.0% adjusted risk of

developing metabolic

syndrome][3][4]

Based on Asian BMI

Obesity 23.2% 54.0% o
criteria[3][4]

Alcohol Consumption 13.6% 17.5% [3114]

Fried Food Intake 4.4% 6.4% [3114]

Experimental Methodologies

The data presented is derived from cross-sectional and community-based studies conducted in
Taiwan. The methodologies employed in these studies include:

 Viral Hepatitis Screening: Serological assays were used to detect hepatitis B surface antigen
(HBsAg) and antibodies to hepatitis C virus (anti-HCV) from blood samples.

e Metabolic Syndrome Diagnosis: Diagnosis was based on the criteria set by the Department
of Health in Taiwan, which typically includes measurements of waist circumference, blood
pressure, fasting glucose, triglycerides, and HDL cholesterol.

 Lifestyle Factor Assessment: Information on alcohol consumption and dietary habits was
collected through standardized questionnaires administered during community health

Surveys.

» Ethnic Classification: Ethnicity was determined based on self-reported ancestry or official
household registration records.

Visualizing the Pathways and Relationships

The following diagrams illustrate the key relationships between ethnicity, risk factors, and HCC
development based on the compiled data.
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Caption: Logical relationship between ethnicity, key risk factors, and HCC in Taiwan.
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Caption: Generalized workflow for epidemiological studies on HCC risk factors in Taiwan.
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Conclusion

The evidence strongly indicates that risk factors for hepatocellular carcinoma are not uniformly
distributed across the Taiwanese population. Indigenous groups appear to bear a
disproportionately higher burden of metabolic syndrome and obesity, which are increasingly
recognized as significant contributors to HCC. In contrast, while viral hepatitis remains a critical
risk factor for all ethnic groups, certain subgroups like the Minnan Han Chinese and the Atayal
indigenous people show a particularly high prevalence of HBV infection.

These findings highlight the importance of considering ethnic background in public health
interventions aimed at reducing the incidence of HCC in Taiwan. Future research should focus
on the interplay between genetic predispositions and environmental factors within these distinct
ethnic groups to develop more effective and targeted prevention and treatment strategies.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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